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molecular formula C11H10N2O2 B1298678 methyl 3-phenyl-1H-pyrazole-5-carboxylate CAS No. 56426-35-8

methyl 3-phenyl-1H-pyrazole-5-carboxylate

Cat. No. B1298678
CAS RN: 56426-35-8
M. Wt: 202.21 g/mol
InChI Key: ROXAFVODFXYSFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08710038B2

Procedure details

To a solution of 2-hydroxy-4-oxo-4-phenyl-but-2-enoic acid methyl ester (12.0 g, 58.2 mmol) in EtOH (30 ml) was added hydrazine monohydrate (2.84 mL, 58.2 mmol) and the mixture was heated at reflux for 5 h. The reaction mixture was cooled to room temperature and filtered in vacuo. The precipitate was washed with EtOH to give the desired product (6.02 g, 51.5% yield): MS (EI) for C11H10N2O2: 203.08 (MH+).
Name
2-hydroxy-4-oxo-4-phenyl-but-2-enoic acid methyl ester
Quantity
12 g
Type
reactant
Reaction Step One
Name
hydrazine monohydrate
Quantity
2.84 mL
Type
reactant
Reaction Step One
Name
EtOH
Quantity
30 mL
Type
solvent
Reaction Step One
Name
desired product
Yield
51.5%

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:15])[C:4](O)=[CH:5][C:6](=O)[C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1.O.[NH2:17][NH2:18]>CCO>[C:7]1([C:6]2[CH:5]=[C:4]([C:3]([O:2][CH3:1])=[O:15])[NH:18][N:17]=2)[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1 |f:1.2|

Inputs

Step One
Name
2-hydroxy-4-oxo-4-phenyl-but-2-enoic acid methyl ester
Quantity
12 g
Type
reactant
Smiles
COC(C(=CC(C1=CC=CC=C1)=O)O)=O
Name
hydrazine monohydrate
Quantity
2.84 mL
Type
reactant
Smiles
O.NN
Name
EtOH
Quantity
30 mL
Type
solvent
Smiles
CCO

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 5 h
Duration
5 h
FILTRATION
Type
FILTRATION
Details
filtered in vacuo
WASH
Type
WASH
Details
The precipitate was washed with EtOH

Outcomes

Product
Name
desired product
Type
product
Smiles
C1(=CC=CC=C1)C1=NNC(=C1)C(=O)OC
Measurements
Type Value Analysis
AMOUNT: MASS 6.02 g
YIELD: PERCENTYIELD 51.5%
YIELD: CALCULATEDPERCENTYIELD 51.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.